Cas no 13425-80-4 (Acetic acid,2,2-dichloro-, ion(1-))

• Product Name: Acetic acid,2,2-dichloro-, ion(1-)
• CAS No: 13425-80-4
• MF: C₂HCl₂O₂
• MW: 127.93413901329
• CID: 186648
• PubChem ID: 25975
• Update Time: 2025-04-19

Acetic acid,2,2-dichloro-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-dichloro-, ion(1-)
• Dichloroacetate
• 2-methylprop-2-enamide
• ACETICACID,DICHLORO-,ION(1-)
• A839686
• 2,2-bis(chloranyl)ethanoate
• Ion Chromatography Standard: Dichloroacetate @ 500 microg/mL in H2O
• 2,2-dichloroacetate
• CHEBI:28240
• BRN 3903873
• Dichloroacetic acid ion(1-)
• NCGC00241105-01
• NS00075431
• 2q8h
• GTPL4518
• 13425-80-4
• Dichloroacetate ion
• Dichloracetate
• DTXSID40158610
• ACETIC ACID, DICHLORO-, ION(1-)
• DCA
• Acetic acid, 2,?2-?dichloro-?, ion(1-?); Acetic acid, dichloro-, ion(1-) (8CI,9CI); 2,2-Dichloroacetate; Dichloroacetate anion; Dichloroacetate ion; Dichloroacetate ion(1-)
• Q27077050
• STL483470

• Inchi： 1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)/p-1
• InChI Key： JXTHNDFMNIQAHM-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])Cl

Computed Properties

• Exact Mass: 126.93543
• Monoisotopic Mass: 127.943185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 60.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: Relative vapor density (air = 1): 4.4
• Melting Point: Apparently occurs in two crystal forms, mp 9.7 deg C and -4 deg C
• Boiling Point: 194°C at 760 mmHg
• Flash Point: 75.6°C
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids